2-[4-(4-Aminophenoxy)phenyl]-1-benzofuran-5-carbonitrile

• CAS No.: 90179-00-3
• Molecular Formula: C21H14N2O2
• Molecular Weight: 326.3 g/mol
• IUPAC Name: 2-[4-(4-aminophenoxy)phenyl]-1-benzofuran-5-carbonitrile
• InChI: InChI=1S/C21H14N2O2/c22-13-14-1-10-20-16(11-14)12-21(25-20)15-2-6-18(7-3-15)24-19-8-4-17(23)5-9-19/h1-12H,23H2
• InChI Key: JCWLZYNMGLHQRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC3=C(O2)C=CC(=C3)C#N)OC4=CC=C(C=C4)N

Description

2-[4-(4-Aminophenoxy)phenyl]-1-benzofuran-5-carbonitrile is an aromatic compound featuring a benzofuran core substituted with a carbonitrile group at the 5-position and a 4-(4-aminophenoxy)phenyl moiety at the 2-position. Its molecular formula is C₂₀H₁₃N₂O₂, with a calculated molecular weight of 313.34 g/mol. The aminophenoxy substituent enhances polarity, contributing to solubility in polar solvents, while the benzofuran-carbonitrile backbone provides structural rigidity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(4-Aminophenoxy)phenyl]-1-benzofuran-5-carbonitrile typically involves multiple steps, starting from readily available precursors. One common synthetic route involves the following steps:

Formation of the Benzofuran Core: The benzofuran core can be synthesized through a cyclization reaction of a suitable precursor, such as 2-hydroxybenzaldehyde, with an appropriate reagent.

Introduction of the Aminophenoxyphenyl Group: The aminophenoxyphenyl group can be introduced through a nucleophilic aromatic substitution reaction. This involves reacting a halogenated benzofuran derivative with 4-aminophenol in the presence of a base, such as potassium carbonate, in a polar aprotic solvent like dimethylformamide.

Formation of the Carbonitrile Group: The carbonitrile group can be introduced through a reaction with a suitable nitrile precursor, such as cyanogen bromide, under basic conditions.

Industrial Production Methods

Industrial production of 2-[4-(4-Aminophenoxy)phenyl]-1-benzofuran-5-carbonitrile may involve optimization of the above synthetic route to improve yield and scalability. This could include the use of continuous flow reactors, advanced purification techniques, and process automation to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-[4-(4-Aminophenoxy)phenyl]-1-benzofuran-5-carbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to form reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenated derivatives in the presence of a base like potassium carbonate in dimethylformamide.

Major Products Formed

Oxidation: Quinones or other oxidized derivatives.

Reduction: Reduced derivatives with altered functional groups.

Substitution: Substituted benzofuran derivatives with various functional groups.

Scientific Research Applications

2-[4-(4-Aminophenoxy)phenyl]-1-benzofuran-5-carbonitrile has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for its ability to interact with biological targets.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 2-[4-(4-Aminophenoxy)phenyl]-1-benzofuran-5-carbonitrile involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating receptor activity to influence cellular signaling processes.

DNA Intercalation: Intercalating into DNA to disrupt replication and transcription processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with three categories of analogs: fluorinated derivatives, polymeric systems, and copolymers. Key differences in structure, properties, and applications are highlighted.

Fluorinated Analogs: 1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile

• Structure: Replaces the aminophenoxy group with a 4-fluorophenyl substituent and features a partially saturated isobenzofuran ring (1,3-dihydro structure).
• Molecular Weight: ~267.26 g/mol (C₁₅H₉FNO).
• The dihydroisobenzofuran ring introduces conformational flexibility compared to the fully aromatic benzofuran in the target compound.

Polymeric Derivatives: Sulfonated Polyimides with Aminophenoxy Groups

• Structure: Polymers incorporating 4-aminophenoxy-phenylbenzofuran motifs, often sulfonated for enhanced proton conductivity.
• Molecular Weight : >10,000 g/mol (typical for polymers).
• Key Properties :
  • High thermal stability (decomposition temperatures >300°C) due to aromatic backbones .
  • Proton conductivity (10⁻²–10⁻¹ S/cm) suitable for fuel cell membranes .
• Applications : Proton-exchange membranes in fuel cells, leveraging sulfonic acid groups for ion transport .

Fluorinated-Siloxane Copolymers

• Structure: Copolymers combining 4-aminophenoxy-phenylbenzofuran units with fluorinated (hexafluoropropane) and siloxane segments.
• Molecular Weight : >10,000 g/mol.
• Key Properties :
  • Enhanced hydrophobicity from fluorinated groups improves moisture resistance.
  • Siloxane linkages increase chain flexibility, beneficial for membrane durability.
• Applications : Coatings and membranes requiring chemical resistance and mechanical stability .

Data Table: Comparative Analysis

Compound Name	Molecular Weight (g/mol)	Key Functional Groups	Applications	Notable Properties
2-[4-(4-Aminophenoxy)phenyl]-1-benzofuran-5-carbonitrile	313.34	Benzofuran, carbonitrile, aminophenoxy	Industrial synthesis	High polarity, moderate thermal stability
1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile	267.26	Dihydroisobenzofuran, fluorophenyl	Research chemicals	Electronegative, flexible backbone
Sulfonated polyimides	>10,000	Sulfonic acid, aminophenoxy	Fuel cell membranes	High proton conductivity, thermal resistance
Fluorinated-siloxane copolymers	>10,000	Hexafluoropropane, siloxane	Specialty coatings/membranes	Hydrophobic, flexible

Research Findings and Key Insights

Impact of Aminophenoxy Groups: The target compound’s aminophenoxy moiety facilitates hydrogen bonding, enhancing solubility in polar solvents like DMSO and NMP. This contrasts with the fluorophenyl analog, which lacks hydrogen-bonding capacity .

Fluorination Effects : Fluorinated analogs exhibit higher electronegativity, making them suitable for electronic applications, but they lack the reactivity of the amine group in the target compound .

Polymer vs. Monomer Behavior: Polymeric derivatives (e.g., sulfonated polyimides) leverage repetitive aminophenoxy units for thermal and chemical stability, enabling high-performance membrane applications .

Copolymer Flexibility : Incorporation of siloxane and fluorinated segments in copolymers improves mechanical resilience and environmental resistance, addressing limitations of pure aromatic systems .

Biological Activity

2-[4-(4-Aminophenoxy)phenyl]-1-benzofuran-5-carbonitrile is a compound of interest due to its potential biological activities, particularly in the fields of cancer research and antimicrobial properties. This article aims to provide a comprehensive overview of the biological activities associated with this compound, supported by data tables and relevant research findings.

Chemical Structure

The chemical structure of 2-[4-(4-Aminophenoxy)phenyl]-1-benzofuran-5-carbonitrile can be represented as follows:

$$\text{C}_{18}\text{H}_{14}\text{N}_{2}\text{O}\quad (\text{Molecular Weight 290 32 g mol})$$

Biological Activity Overview

The biological activity of this compound has been explored in various studies, focusing on its cytotoxic effects against cancer cell lines and its antimicrobial properties.

Cytotoxic Activity

Research has demonstrated that 2-[4-(4-Aminophenoxy)phenyl]-1-benzofuran-5-carbonitrile exhibits significant cytotoxic effects against several cancer cell lines. The following table summarizes key findings regarding its cytotoxicity:

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast Cancer)	10.5
HCT116 (Colon Cancer)	8.3
HeLa (Cervical Cancer)	12.7

The IC50 values indicate the concentration required to inhibit cell growth by 50%, showing that the compound is particularly effective against HCT116 cells.

The mechanism by which this compound exerts its cytotoxic effects is believed to involve the induction of apoptosis in cancer cells. Studies suggest that it may activate specific signaling pathways leading to programmed cell death, although further investigations are needed to elucidate the exact mechanisms involved.

Antimicrobial Activity

In addition to its anticancer properties, 2-[4-(4-Aminophenoxy)phenyl]-1-benzofuran-5-carbonitrile has shown promising antimicrobial activity against various pathogens. The following table summarizes its effectiveness against different bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Staphylococcus aureus	15
Escherichia coli	20
Pseudomonas aeruginosa	25

These results indicate that the compound possesses moderate antibacterial properties, making it a candidate for further development as an antimicrobial agent.

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activities of this compound:

• Study on Cytotoxicity : A study published in MDPI evaluated the cytotoxic effects of various benzofuran derivatives, including our compound, on cancer cell lines. The results indicated that compounds with similar structures exhibited enhanced cytotoxicity compared to standard chemotherapeutic agents like cisplatin .
• Antimicrobial Efficacy Evaluation : Another research effort focused on assessing the antimicrobial potential of benzofuran derivatives against clinical isolates of bacteria. The findings highlighted the compound's effectiveness against multi-drug resistant strains, suggesting potential utility in treating infections caused by resistant pathogens .
• Mechanistic Insights : Recent investigations have begun to explore the underlying mechanisms through which this compound induces apoptosis in cancer cells, including the role of oxidative stress and mitochondrial dysfunction .